Cas no 1337294-44-6 (2-(piperidin-3-yl)methylbenzene-1,3,5-triol)

• Product Name: 2-(piperidin-3-yl)methylbenzene-1,3,5-triol
• CAS No: 1337294-44-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6057588
• PubChem ID: 131331071
• Update Time: 2025-05-21

2-(piperidin-3-yl)methylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-3-yl)methylbenzene-1,3,5-triol
• 1337294-44-6
• EN300-1736528
• 2-[(piperidin-3-yl)methyl]benzene-1,3,5-triol

• Inchi： 1S/C12H17NO3/c14-9-5-11(15)10(12(16)6-9)4-8-2-1-3-13-7-8/h5-6,8,13-16H,1-4,7H2
• InChI Key： AVQOVJXLJKODCE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CC1CNCCC1)O)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(piperidin-3-yl)methylbenzene-1,3,5-triol

Comprehensive Overview of 2-(piperidin-3-yl)methylbenzene-1,3,5-triol (CAS No. 1337294-44-6)

2-(piperidin-3-yl)methylbenzene-1,3,5-triol (CAS No. 1337294-44-6) is a unique organic compound that has garnered significant interest in the fields of medicinal chemistry and drug discovery. This compound features a piperidine ring linked to a benzene-1,3,5-triol (phloroglucinol) moiety, making it a versatile building block for pharmaceutical research. In recent years, the demand for piperidine derivatives and polyhydroxy benzene compounds has surged due to their potential applications in treating neurological disorders, metabolic diseases, and inflammation.

The structural uniqueness of 2-(piperidin-3-yl)methylbenzene-1,3,5-triol lies in its hybrid architecture, combining the lipophilic piperidine group with the hydrophilic benzene-1,3,5-triol unit. This balance enhances its solubility and bioavailability, which are critical factors in drug development. Researchers have explored its role as a precursor for synthesizing novel central nervous system (CNS) agents, given the piperidine scaffold's prevalence in neuroactive compounds. Additionally, the trihydroxy benzene component contributes to antioxidant properties, aligning with current trends in anti-aging and neuroprotective therapies.

One of the most searched questions in AI-driven platforms is: "What are the applications of piperidine-based compounds in medicine?" 2-(piperidin-3-yl)methylbenzene-1,3,5-triol addresses this query by serving as a key intermediate in the synthesis of dopamine receptor modulators and serotonin reuptake inhibitors. Its potential in neurodegenerative disease research, such as Alzheimer's and Parkinson's, has also been highlighted in recent studies. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly valuable for CNS-targeted drug design.

From a synthetic chemistry perspective, 2-(piperidin-3-yl)methylbenzene-1,3,5-triol can be functionalized at multiple sites, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in modern drug discovery. The benzene-1,3,5-triol moiety also offers opportunities for chelation therapy, as it can bind metal ions involved in oxidative stress pathways—a feature increasingly explored in anti-cancer research.

The market for high-purity piperidine derivatives like 2-(piperidin-3-yl)methylbenzene-1,3,5-triol is expanding, driven by pharmaceutical and biotechnology sectors. Analysts note a rising trend in outsourcing custom synthesis of such compounds to meet R&D demands. Furthermore, its compatibility with green chemistry principles (e.g., solvent-free reactions) aligns with the industry's shift toward sustainable manufacturing—a frequently searched topic in scientific forums.

In summary, 2-(piperidin-3-yl)methylbenzene-1,3,5-triol (CAS No. 1337294-44-6) represents a multifaceted compound with broad applicability in drug development, neuropharmacology, and material science. Its dual functionality and modular design make it a subject of ongoing research, particularly in addressing unmet medical needs. As interest in precision medicine grows, this compound is poised to play a pivotal role in next-generation therapeutics.